Cas no 1559240-53-7 (Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester)

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester
• CAS No: 1559240-53-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5275231
• Update Time: 2025-05-18

Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester

• Inchi： 1S/C11H16O3/c1-10(9(12)13-2)11(14-10)6-7-3-4-8(11)5-7/h7-8H,3-6H2,1-2H3
• InChI Key： LNVNUBRCSTVGNH-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC12C(C)(C(OC)=O)O1

Additional information on Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester

Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester: A Comprehensive Overview

The compound with CAS No. 1559240-53-7, known as Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester, is a unique organic compound with a complex structure that combines a bicyclic system with an epoxide and an ester functional group. This compound has garnered attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials.

Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester is characterized by its spirocyclic structure, which consists of a bicyclo[2.2.1]heptane ring fused to an epoxide ring at the 2-position. The presence of the methyl ester group at the 3' position adds to the compound's complexity and functionality. This structure makes it a promising candidate for exploring novel chemical reactions and applications.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic complex biological molecules and interact with target proteins in unique ways. For instance, researchers have explored the use of spirocyclic compounds as potential inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester involves a multi-step process that combines ring-forming reactions and functional group transformations. Key steps include the formation of the bicyclo[2.2.1]heptane ring through cycloaddition reactions and the subsequent installation of the epoxide and ester groups via oxidation and esterification processes.

One of the most exciting developments in recent years is the application of this compound in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a valuable component in targeted therapies. Additionally, its compatibility with various polymer matrices has opened new avenues for its use in biodegradable materials.

From an environmental perspective, researchers have also investigated the biodegradability of Spiro[bicyclo[2.2.1]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-methyl-, methyl ester under different conditions. Studies suggest that its degradation pathways are influenced by microbial activity and environmental factors, making it a sustainable option for certain industrial applications.

In conclusion, Spiro[bicyclo[2.2.1]heptane-